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Compound of Interest

Compound Name: Stigmasterol-d5

Cat. No.: B15556724 Get Quote

Stigmasterol-d5, a deuterated form of the naturally occurring plant sterol, has a molecular

weight of 417.72 g/mol [1][2][3]. This value is a critical piece of information for researchers in

various fields, including drug development and metabolic studies, where isotopically labeled

compounds are utilized as internal standards or tracers.

Molecular Composition and Isotopic Labeling
The molecular formula for Stigmasterol-d5 is C₂₉H₄₃D₅O[1][2][4][5]. This formula indicates that

five hydrogen atoms (H) in the standard stigmasterol molecule have been replaced with

deuterium (D) atoms. Deuterium is a stable isotope of hydrogen, containing one proton and

one neutron in its nucleus, which gives it an atomic weight of approximately 2.014 atomic mass

units (u)[6][7][8]. This is roughly double the atomic weight of protium, the most common

hydrogen isotope.

The non-deuterated form, stigmasterol, has the molecular formula C₂₉H₄₈O and a molecular

weight of approximately 412.7 g/mol [9][10]. The increase in molecular weight in Stigmasterol-
d5 is a direct result of the substitution of five hydrogen atoms with the heavier deuterium

isotope.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for Stigmasterol-d5 and its non-

deuterated counterpart are summarized in the table below.
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Compound Molecular Formula Molecular Weight ( g/mol )

Stigmasterol-d5 C₂₉H₄₃D₅O 417.72[1][2][3]

Stigmasterol C₂₉H₄₈O 412.7[9][10]

Methodologies for Determination
The molecular weight of chemical compounds like Stigmasterol-d5 is typically determined and

confirmed using analytical techniques such as mass spectrometry. In this method, the molecule

is ionized, and its mass-to-charge ratio is measured, allowing for a precise determination of its

molecular weight. High-performance liquid chromatography (HPLC) is often used to ensure the

purity of the compound before such analyses[2].

Logical Relationship of Isotopic Labeling
The relationship between stigmasterol and its deuterated form can be visualized as a

straightforward isotopic substitution.

Isotopic substitution of Hydrogen with Deuterium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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